(S)-Sulindac
(S)-Sulindac
Brand Name:
Vulcanchem
CAS No.:
149116-77-8
VCID:
VC0130228
InChI:
InChI=1S/C20H17FO3S/c1-12-17(9-13-3-6-15(7-4-13)25(2)24)16-8-5-14(21)10-19(16)18(12)11-20(22)23/h3-10H,11H2,1-2H3,(H,22,23)/b17-9-/t25-/m0/s1
SMILES:
CC1=C(C2=C(C1=CC3=CC=C(C=C3)S(=O)C)C=CC(=C2)F)CC(=O)O
Molecular Formula:
C20H17FO3S
Molecular Weight:
356.4 g/mol
(S)-Sulindac
CAS No.: 149116-77-8
Reference Standards
VCID: VC0130228
Molecular Formula: C20H17FO3S
Molecular Weight: 356.4 g/mol
| CAS No. | 149116-77-8 |
|---|---|
| Product Name | (S)-Sulindac |
| Molecular Formula | C20H17FO3S |
| Molecular Weight | 356.4 g/mol |
| IUPAC Name | 2-[(3Z)-6-fluoro-2-methyl-3-[[4-[(S)-methylsulfinyl]phenyl]methylidene]inden-1-yl]acetic acid |
| Standard InChI | InChI=1S/C20H17FO3S/c1-12-17(9-13-3-6-15(7-4-13)25(2)24)16-8-5-14(21)10-19(16)18(12)11-20(22)23/h3-10H,11H2,1-2H3,(H,22,23)/b17-9-/t25-/m0/s1 |
| Standard InChIKey | MLKXDPUZXIRXEP-WXKFDZDZSA-N |
| Isomeric SMILES | CC\1=C(C2=C(/C1=C\C3=CC=C(C=C3)[S@@](=O)C)C=CC(=C2)F)CC(=O)O |
| SMILES | CC1=C(C2=C(C1=CC3=CC=C(C=C3)S(=O)C)C=CC(=C2)F)CC(=O)O |
| Canonical SMILES | CC1=C(C2=C(C1=CC3=CC=C(C=C3)S(=O)C)C=CC(=C2)F)CC(=O)O |
| Synonyms | (1Z)-5-Fluoro-2-methyl-1-[[4-[(S)-methylsulfinyl]phenyl]methylene]-1H-indene-3-acetic Acid; S-Sulindac Sulfoxide; |
| PubChem Compound | 11245227 |
| Last Modified | Dec 23 2021 |
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